Cas no 1261907-37-2 (4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261907-37-2
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323116
• CID: 2762657
• PubChem ID: 53228937
• Update Time: 2025-06-13

4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 1261907-37-2
• 4-FLUORO-3-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 6-Fluoro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 6-Fluoro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323116
• DTXSID90692317
• 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323116
• Inchi： 1S/C17H16FNO4S/c18-16-7-6-13(17(20)21)11-15(16)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： KHSTVTKBWBBWKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C(=CC=C(C(=O)O)C=2)F)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733Da
• Monoisotopic Mass: 349.07840733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Introduction to 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261907-37-2)

4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261907-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of benzoic acid derivatives characterized by its unique structural motifs, including a fluoro-substituted aromatic ring and a pyrrolidinylsulfonyl group, which contribute to its distinct chemical and biological properties.

The structural composition of 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid encompasses several key functional groups that are strategically positioned to influence its reactivity and interaction with biological targets. The presence of a fluorine atom at the 4-position of the benzoic acid core enhances electronic properties, potentially modulating metabolic stability and binding affinity. Meanwhile, the 3-(pyrrolidinylsulfonyl)phenyl moiety introduces a nitrogen-rich heterocyclic scaffold, which is commonly associated with enhanced binding interactions in protein targets, making this compound a promising candidate for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The pyrrolidinylsulfonyl group in 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is particularly noteworthy, as sulfonyl groups are well-known for their ability to disrupt or modulate PPIs by forming stable hydrogen bonds and hydrophobic interactions with target proteins. This feature has positioned this compound as a potential lead molecule for therapeutic intervention in conditions such as cancer, inflammation, and neurodegenerative disorders.

Current research in medicinal chemistry has demonstrated that benzoic acid derivatives exhibit a wide range of biological activities due to their structural versatility. The fluorine substitution at the 4-position not only imparts metabolic stability but also fine-tunes the electronic properties of the aromatic ring, influencing both binding affinity and selectivity. This dual functionality makes 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The pyrrolidinylsulfonyl group is known to interact effectively with active sites or allosteric pockets of enzymes, thereby inhibiting or activating their function. For instance, studies have shown that similar sulfonylated compounds can target enzymes involved in metabolic pathways relevant to diabetes and obesity. Given the structural features of 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, it is plausible that this compound could exhibit inhibitory effects on key enzymes such as kinases or proteases, which are often dysregulated in diseases like cancer.

The synthesis of 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro-substituent typically requires specialized fluorination techniques, while the attachment of the pyrrolidinylsulfonyl group necessitates careful handling of sulfonylation reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for preclinical and clinical studies.

Evaluation of the pharmacokinetic properties of 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is crucial for assessing its potential as a drug candidate. Studies have indicated that fluorinated benzoic acids often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance rates. These characteristics are essential for ensuring therapeutic efficacy while minimizing side effects. Additionally, computational modeling techniques have been employed to predict binding affinities and metabolic stability, further aiding in optimizing drug-like properties.

Recent preclinical studies have explored the biological activity of 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid in various disease models. For example, researchers have investigated its potential role in inhibiting tumor growth by targeting specific PPIs involved in cancer progression. Preliminary results suggest that this compound can disrupt key signaling pathways in cancer cells, leading to reduced proliferation and enhanced apoptosis. These findings highlight its therapeutic potential and warrant further investigation into its mechanism of action.

The development of novel therapeutic agents relies heavily on understanding structure-activity relationships (SAR), which helps guide molecular optimization efforts. The unique combination of functional groups in 4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid provides multiple points for modification, allowing chemists to fine-tune its biological activity. By systematically altering substituents such as the fluoro group or the pyrrolidinyl moiety, researchers can generate libraries of derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

In conclusion,4-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261907-37-2) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an ideal candidate for further exploration in drug discovery efforts aimed at modulating protein-protein interactions and enzyme activity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a critical role in addressing unmet medical needs across various disease areas.